Cas no 128764-52-3 (Methanamine, 1-methoxy-N-methyl- (9CI))

• Product Name: Methanamine, 1-methoxy-N-methyl- (9CI)
• CAS No: 128764-52-3
• MF: C₃H₉NO
• MW: 75.1096608638763
• CID: 5265974
• Update Time: 2025-06-14

Methanamine, 1-methoxy-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methanamine, 1-methoxy-N-methyl- (9CI)

• Inchi： 1S/C3H9NO/c1-4-3-5-2/h4H,3H2,1-2H3
• InChI Key： YNVUTAPHFZKPBN-UHFFFAOYSA-N
• SMILES： C(OC)NC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Methanamine, 1-methoxy-N-methyl- (9CI)

Research Brief on Methanamine, 1-methoxy-N-methyl- (9CI) and CAS 128764-52-3: Recent Advances and Applications

Methanamine, 1-methoxy-N-methyl- (9CI), a compound with the CAS number 128764-52-3, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the methoxy and methylamine functional groups, make it a valuable intermediate in the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for Methanamine, 1-methoxy-N-methyl- (9CI), with an emphasis on green chemistry approaches. A 2023 publication in the Journal of Medicinal Chemistry detailed a catalytic reductive amination method that significantly improves yield and reduces environmental impact. The study highlights the use of heterogeneous catalysts, such as palladium on carbon, under mild reaction conditions, achieving yields exceeding 85%. This advancement addresses previous challenges related to scalability and byproduct formation, positioning the compound as a more accessible building block for drug discovery.

The biological activity of Methanamine, 1-methoxy-N-methyl- (9CI) has been investigated in the context of central nervous system (CNS) disorders. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its role as a precursor in the synthesis of N-methyl-D-aspartate (NMDA) receptor modulators. The compound's ability to cross the blood-brain barrier, coupled with its low toxicity profile, makes it a promising candidate for developing neuroprotective agents. In vitro studies using neuronal cell lines showed that derivatives of this compound exhibited significant protection against glutamate-induced excitotoxicity, suggesting potential applications in stroke and neurodegenerative diseases.

In oncology research, Methanamine, 1-methoxy-N-methyl- (9CI) has shown promise as a scaffold for designing histone deacetylase (HDAC) inhibitors. A recent study in European Journal of Medicinal Chemistry (2024) reported the synthesis of novel HDAC inhibitors incorporating this structural motif. These compounds demonstrated potent antiproliferative activity against multiple cancer cell lines, including breast and lung adenocarcinoma, with IC50 values in the low micromolar range. Molecular docking studies revealed that the methoxy group plays a critical role in binding to the HDAC active site, providing insights for further structure-activity optimization.

The pharmacokinetic properties of Methanamine, 1-methoxy-N-methyl- (9CI) derivatives have also been a focus of recent research. A 2024 preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of several analogs, identifying compounds with favorable oral bioavailability and metabolic stability. These findings, published in Drug Metabolism and Disposition, support the continued development of this chemical class as potential drug candidates. Notably, one derivative showed a plasma half-life of over 8 hours in rodent models, meeting key criteria for further development.

Looking forward, the versatility of Methanamine, 1-methoxy-N-methyl- (9CI) suggests broad potential across multiple therapeutic areas. Current research efforts are exploring its application in antimicrobial agents, with preliminary data showing activity against drug-resistant bacterial strains. Additionally, its use as a chiral auxiliary in asymmetric synthesis continues to expand, as highlighted in recent organic chemistry literature. The compound's combination of synthetic accessibility and biological relevance positions it as a valuable tool for medicinal chemistry and drug discovery programs.